Cas no 5402-75-5 (2-Thiophenecarboxylicacid, 4-methylphenyl ester)
5402-75-5 structure
Product Name:2-Thiophenecarboxylicacid, 4-methylphenyl ester
CAS No:5402-75-5
MF:C12H10O2S
MW:218.271602153778
CID:380206
PubChem ID:222495
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 4-methylphenyl ester
- (4-methylphenyl) thiophene-2-carboxylate
- 4-methylphenyl 2-thiophenecarboxylate
- 4-methylphenyl thiophene-2-carboxylate
- 4-methylphenyl-2-thiophene carboxylate
- AC1L5BUJ
- AC1Q615H
- AO-548
- CTK4J9372
- NSC8548
- Thiophen-2-carbonsaeure-< p-tolylester>
- thiophene-2-carboxylic acid p-tolyl ester
- AO-548/13572077
- DTXSID50278631
- 5402-75-5
- SCHEMBL15200217
- NSC-8548
- AKOS003503435
-
- Inchi: 1S/C12H10O2S/c1-9-4-6-10(7-5-9)14-12(13)11-3-2-8-15-11/h2-8H,1H3
- InChI Key: YNCUDRJCROJELR-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 218.0402
- Monoisotopic Mass: 218.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 323.1°C at 760 mmHg
- Flash Point: 149.2°C
- Refractive Index: 1.6
- PSA: 26.3
- LogP: 3.27570
2-Thiophenecarboxylicacid, 4-methylphenyl ester Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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